Cas no 946344-58-7 (2-(4-chlorophenyl)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}acetamide)

• Product Name: 2-(4-chlorophenyl)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}acetamide
• CAS No: 946344-58-7
• MF: C₁₉H₁₇ClN₂O₂
• MW: 340.803483724594
• CID: 6180090
• PubChem ID: 16866677
• Update Time: 2025-05-25

2-(4-chlorophenyl)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}acetamide
• 946344-58-7
• 2-(4-chlorophenyl)-N-[[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl]acetamide
• AKOS024651585
• F2493-0218
• 2-(4-chlorophenyl)-N-{[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl}acetamide
• 2-(4-chlorophenyl)-N-((5-(p-tolyl)isoxazol-3-yl)methyl)acetamide

• Inchi： 1S/C19H17ClN2O2/c1-13-2-6-15(7-3-13)18-11-17(22-24-18)12-21-19(23)10-14-4-8-16(20)9-5-14/h2-9,11H,10,12H2,1H3,(H,21,23)
• InChI Key： SFNLREVSOBFXKB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(NCC1C=C(C2C=CC(C)=CC=2)ON=1)=O

Computed Properties

• Exact Mass: 340.0978555g/mol
• Monoisotopic Mass: 340.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(4-chlorophenyl)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}acetamide

2-(4-Chlorophenyl)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}acetamide: A Comprehensive Overview

The compound 2-(4-chlorophenyl)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}acetamide, identified by the CAS number 946344-58-7, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of acetamides, which are widely studied due to their diverse applications in drug design and material science. The structure of this molecule incorporates a 1,2-oxazole ring, a heterocyclic compound known for its stability and reactivity in organic reactions.

The synthesis of 2-(4-chlorophenyl)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}acetamide involves a series of carefully designed steps, including nucleophilic substitution and condensation reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules with high purity and yield. The presence of electron-withdrawing groups like chlorine on the aromatic ring enhances the molecule's reactivity, making it a valuable substrate for further functionalization.

In terms of pharmacological applications, this compound has shown promising results in preliminary studies. Researchers have explored its potential as a modulator of key enzymes and receptors involved in various biological pathways. For instance, studies have indicated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential role in the development of anti-cancer agents. Additionally, its ability to interact with G-protein coupled receptors (GPCRs) has opened avenues for exploring its role in treating neurodegenerative diseases.

The structural features of 2-(4-chlorophenyl)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}acetamide make it an attractive candidate for further investigation into its pharmacokinetic properties. Recent studies have focused on optimizing its bioavailability by modifying its physicochemical properties, such as solubility and permeability. These modifications are critical for translating laboratory findings into clinically relevant drugs.

From a materials science perspective, this compound has demonstrated unique properties that could be leveraged in the development of advanced materials. Its ability to form stable complexes with metal ions has been explored in the context of creating novel catalysts and sensors. Furthermore, its thermal stability and resistance to degradation under harsh conditions make it a promising candidate for high-performance polymers and coatings.

In conclusion, 2-(4-chlorophenyl)-N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}acetamide represents a multifaceted compound with diverse applications across various scientific disciplines. Ongoing research continues to uncover new insights into its chemical behavior and biological activity, positioning it as a key molecule in future innovations. As our understanding of this compound deepens, it is likely to play an increasingly important role in both academic research and industrial applications.